2-[(5-chloro-2-methoxyphenyl)amino]-7-methyl-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one

• IUPAC Name: 2-(5-chloro-2-methoxyanilino)-7-methyl-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one
• InChI: InChI=1S/C17H13ClN4O2S/c1-9-3-5-12-11(7-9)15(23)22-17(20-12)25-16(21-22)19-13-8-10(18)4-6-14(13)24-2/h3-8H,1-2H3,(H,19,21)
• InChI Key: XLWHCEQRBXRSJY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C3N(C2=O)N=C(S3)NC4=C(C=CC(=C4)Cl)OC
• Molecular Formula: C17H13ClN4O2S
• Molecular Weight: 372.8 g/mol

Description

1,3,4-Thiadiazole derivatives are a class of heterocyclic compounds that have been the subject of considerable interest for designing new antitumor agents. They have the ability to disrupt processes related to DNA replication, which allows them to inhibit replication of both bacterial and cancer cells.

Synthesis Analysis

The synthesis of compounds possessing a 1,2,4-triazolo [3,4- b ] [1,3,4]thiadiazine nucleus has attracted enormous attention. The ability of hydrogen bond accepting and donating characteristics makes this core a much précised pharmacophore with a bioactive profile.

Molecular Structure Analysis

On the basis of fusion permutations of a five-membered triazole ring with a six-membered thiadiazine ring, four isomeric structural variants of triazolothiadiazine may exist.

Chemical Reactions Analysis

The one-pot three-component fusion reaction between chosen substrates of 1,3,4-thiadiazole-amines or 2-amino-benzothiazole, aldehydes and active methylene compounds in ethanol solvent at room temperature gave an excellent yield of products.

Scientific Research Applications

Anticancer Properties

This compound has garnered interest due to its potential as an anticancer agent. . Further investigations into its mechanism of action and specific targets are warranted.

Mesoionic Properties

The molecular geometry of this compound, along with its dimerization product, has been studied using the AMI method. The electronic spectra and UV absorption bands confirm the mixed thiolic–thionic structure of the parent compound, 2,5-dimercapto-1,3,4-thiadiazole. .

Derivatives and Functionalization

Exploring derivatives and functional groups attached to this core structure could lead to novel applications. . Investigating other modifications may reveal additional properties.

Computational Chemistry

Theoretical studies using quantum chemical methods (such as AMI and CNDO/S) have provided insights into its electronic transitions and stability. .

Mechanism of Action

A structure–activity relationship study revealed that the nature of substituent on the C-5 phenyl ring of 1,3,4-thiadiazoles is important for their cytotoxic activity.

Future Directions

The review focuses particularly on the structure–activity relationship of biologically important 1,2,4-triazolo [3,4- b ] [1,3,4]thiadiazines, which have profound importance in drug design, discovery and development. In silico pharmacokinetic and molecular modeling studies have also been summarized.